Cas no 4781-99-1 (Butyl(triethoxy)silane)

• Product Name: Butyl(triethoxy)silane
• CAS No: 4781-99-1
• MF: C₁₀H₂₄O₃Si
• MW: 220.381264686584
• MDL: MFCD00138096
• CID: 1518429
• PubChem ID: 525734
• Update Time: 2025-04-21

Butyl(triethoxy)silane Chemical and Physical Properties

Names and Identifiers

• butyl(triethoxy)silane
• AG-F-62693
• butyltriethoxy silane
• triethoxy-butyl-silane
• Triaethoxy-butyl-silan
• CTK1D1472
• Triethoxybutylsilane
• n-butyltriethoxysilane
• AC1LB0TC
• (n-bu)Si(Oet)3
• Silane, butyltriethoxy-
• Silane,butyltriethoxy
• Triethoxy(butyl)silane
• n-butyltriethoxy silane
• DTXSID90335535
• 4781-99-1
• SCHEMBL104237
• Butyltriethoxysilane, >/=94%
• D89170
• butyltriethoxysilan
• B5858
• XGZGKDQVCBHSGI-UHFFFAOYSA-N
• s25093
• butyltriethoxysilane
• MFCD00138096
• Butyl(triethoxy)silane

• MDL： MFCD00138096
• Inchi： 1S/C10H24O3Si/c1-5-9-10-14(11-6-2,12-7-3)13-8-4/h5-10H2,1-4H3
• InChI Key： XGZGKDQVCBHSGI-UHFFFAOYSA-N
• SMILES： [Si](CCCC)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 220.14900
• Monoisotopic Mass: 220.14947116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.887
• Boiling Point: 193°C(lit.)
• Flash Point: 69.6 ºC
• PSA: 27.69000
• LogP: 2.83490
• Vapor Pressure: 1.2±0.3 mmHg at 25°C

Butyl(triethoxy)silane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Safety Instruction： H227+H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better